Cas no 129191-83-9 (3H-1,2,4-Triazol-3-one,2,4-dihydro-4-(4-methylphenyl)-2-phenyl-5-(trifluoromethyl)-)

• Product Name: 3H-1,2,4-Triazol-3-one,2,4-dihydro-4-(4-methylphenyl)-2-phenyl-5-(trifluoromethyl)-
• CAS No: 129191-83-9
• MF: C₁₆H₁₂F₃N₃O
• MW: 319.281193733215
• CID: 1224356
• Update Time: 2024-08-05

3H-1,2,4-Triazol-3-one,2,4-dihydro-4-(4-methylphenyl)-2-phenyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,2,4-dihydro-4-(4-methylphenyl)-2-phenyl-5-(trifluoromethyl)-
• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-4-(4-methylphenyl)-2-phenyl-5-(trifluoromethyl)-

• Inchi： 1S/C16H12F3N3O/c1-11-7-9-12(10-8-11)21-14(16(17,18)19)20-22(15(21)23)13-5-3-2-4-6-13/h2-10H,1H3
• InChI Key： OOTAINVENBMONN-UHFFFAOYSA-N
• SMILES： N1=C(C(F)(F)F)N(C2=CC=C(C)C=C2)C(=O)N1C1=CC=CC=C1

Computed Properties

• Exact Mass: 319.09336

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 354.8±52.0 °C(Predicted)
• PSA: 35.91
• pka: -0.60±0.20(Predicted)